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Compound of Interest

Compound Name:
2-Acetoxy-2',4'-

difluoroacetophenone

Cat. No.: B130826 Get Quote

Technical Guide: 2-Acetoxy-2',4'-
difluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential applications of 2-Acetoxy-2',4'-difluoroacetophenone, a key intermediate in

various chemical syntheses.

Chemical Properties
2-Acetoxy-2',4'-difluoroacetophenone is a fluorinated aromatic ketone derivative. The

presence of fluorine atoms can confer unique properties to molecules, including increased

metabolic stability and binding affinity, making it a valuable building block in medicinal

chemistry and materials science.

Table 1: Physicochemical Properties of 2-Acetoxy-2',4'-difluoroacetophenone
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Property Value

Molecular Formula C₁₀H₈F₂O₃[1][2]

Molecular Weight 214.17 g/mol [1][2]

CAS Number 122263-03-0[1][2]

Appearance Pale Yellow Solid[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, Methanol[2]

Synthesis and Experimental Protocols
2-Acetoxy-2',4'-difluoroacetophenone can be synthesized from its precursor, 2',4'-

difluoroacetophenone. The following is a generalized experimental protocol for its preparation.

Experimental Protocol: Synthesis of 2-Acetoxy-2',4'-difluoroacetophenone

Starting Material: Begin with 2',4'-difluoroacetophenone. This compound has been used as a

starting reagent in the synthesis of other molecules.

Reaction: A common method for introducing an acetoxy group at the alpha position of a

ketone is through α-halogenation followed by nucleophilic substitution with an acetate salt, or

via direct oxidation with a suitable reagent like lead tetraacetate.

Purification: The crude product is typically purified using column chromatography on silica

gel with a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure

2-Acetoxy-2',4'-difluoroacetophenone.

Characterization: The structure and purity of the final compound are confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Applications in Research and Development
This compound serves as an important intermediate in the synthesis of various molecules,

particularly in the development of pharmaceuticals and agrochemicals. It is noted as an
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intermediate in the production of antifungal agents[2]. The difluoroacetophenone moiety is a

structural component in various bioactive compounds.

Workflow and Relationships
The following diagram illustrates a logical workflow for the synthesis of 2-Acetoxy-2',4'-
difluoroacetophenone from a common starting material.
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Caption: Synthetic pathway of 2-Acetoxy-2',4'-difluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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